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Compound of Interest

4-Chloro-3-methylbenzenesulfonyl
Compound Name:

chloride
CAS No.: 6291-02-7
Cat. No.: B1296247

Get Quote

Technical Guide: 4-Chloro-3-
methylbenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of 4-Chloro-3-methylbenzenesulfonyl chloride. The information
is intended for professionals in research and development who may handle this compound.

Chemical Identification and Properties

4-Chloro-3-methylbenzenesulfonyl chloride is a chemical intermediate with the CAS number
6291-02-7.[1][2] Its molecular formula is C7HeCl202S, and it has a molecular weight of 225.09
g/mol .[1]

Physicochemical Data
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The following table summarizes the key physicochemical properties of 4-Chloro-3-
methylbenzenesulfonyl chloride. It is important to note that while some data is available for
this specific isomer, other data points are derived from closely related compounds and should
be used as an estimation.

Property Value Source

CAS Number 6291-02-7 [1][2]

Molecular Formula C7HeCIl202S [1]

Molecular Weight 225.09 g/mol [1]

Boiling Point 297.5°C at 760 mmHg Commercial Supplier Data
Flash Point 133.7°C Commercial Supplier Data
Density 1.458 g/cm? Commercial Supplier Data
Refractive Index 1.559 Commercial Supplier Data

Note: The melting point for this specific isomer is not readily available in the searched literature.
For a related isomer, 3-Chloro-4-methylbenzenesulfonyl chloride (CAS 42413-03-6), the
melting point is reported as 34-38°C.

Safety and Hazard Information

4-Chloro-3-methylbenzenesulfonyl chloride is classified as a hazardous substance. The
following information is compiled from available Safety Data Sheets (SDS) for this compound
and related sulfonyl chlorides.

GHS Hazard Classification

The Globally Harmonized System (GHS) classification for similar sulfonyl chlorides includes the
following hazards. Users should assume this compound presents similar risks.
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Hazard Class

Category Hazard Statement

H290: May be corrosive to

Corrosive to Metals 1
metals.
Acute Toxicity, Oral 3 H301: Toxic if swallowed.
. H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin.
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.
) o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage.
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction.
Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.

Specific Target Organ Toxicity

i H335: May cause respiratory
3 (Respiratory system)

(Single Exposure) irritation.
Hazardous to the Aquatic
Environment, Short-Term 3 H402: Harmful to aquatic life.

(Acute)

Precautionary Statements

The following precautionary statements are recommended when handling 4-Chloro-3-

methylbenzenesulfonyl chloride:
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Type Code Statement
Prevention P234 Keep only in original container.
P260 Do not breathe mist or vapors.

Wash skin thoroughly after
P264 .

handling.

Do not eat, drink or smoke
P270 ) )

when using this product.

Use only outdoors or in a well-
pP271 .

ventilated area.

Contaminated work clothing
pP272 must not be allowed out of the

workplace.

Avoid release to the
P273 _

environment.

Wear protective gloves/
P280 protective clothing/ eye

protection/ face protection.
P284 Wear respiratory protection.

IF SWALLOWED: Immediately

Response P301 + P310 + P330 call a POISON

CENTER/doctor. Rinse mouth.

P303 + P361 + P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water/

shower.

P304 + P340 + P310

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing.
Immediately call a POISON
CENTER/ doctor.
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P305 + P351 + P338 + P310

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON CENTER/

doctor.

If skin irritation or rash occurs:

P333 + P313 ] ) ]
Get medical advice/ attention.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Store in corrosive resistant
P406 container with a resistant inner
liner.
Dispose of contents/ container
Disposal P501 to an approved waste disposal

plant.[3]

Handling, Storage, and First Aid
Handling and Storage

Proper handling and storage procedures are crucial to ensure safety.
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Handling Procedures

Use in a well-ventilated area
or chemical fume hood

Wear appropriate PPE:
- Chemical-resistant gloves
- Safety goggles or face shield
- Protective clothing

Avoid breathing dust/vapors
and contact with skin/eyes

Wash hands thoroughly after handling

Storage Conditions

Keep container tightly closed
in a cool, dry place

Store away from incompatible materials
(e.g., bases, amines, strong oxidizing agents)

Protect from moisture

Click to download full resolution via product page

Safe Handling and Storage Workflow

First Aid Measures

In case of exposure, the following first aid measures should be taken immediately.
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@@@

) y N 3 Rinse cautiously with water for at least 15 minutes. Do NOT induce vomiting.
Move to fresh air. Immediately remove contaminated clothing.
) . . - T Remove contact lenses, if present and easy to do. Rinse mouth with water.
If not breathing, give artificial respiration. Wash skin with soap and plenty of water. N o . . .
Continue rinsing. Never give anything by mouth to an unconscious person.
Seek immediate medical attention. Seek immediate medical attention. . " . . : :
Seek immediate medical attention. Seek immediate medical attention.

Start: 3-Chloro-1-methylbenzene
(m-Chlorotoluene)

React with Chlorosulfonic Acid
(excess) at controlled temperature

Stir at room temperature
until reaction is complete

Quench reaction mixture
by pouring onto crushed ice

Separate the organic layer

Wash organic layer with water and brine

Dry over anhydrous sodium sulfate

Filter and concentrate under reduced pressure

Product: 4-Chloro-3-methylbenzenesulfonyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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